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Compound of Interest

Compound Name: GSK2798745

Cat. No.: B607803 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GSK2798745 is a potent, selective, and orally active inhibitor of the Transient Receptor

Potential Vanilloid 4 (TRPV4) ion channel.[1][2][3] TRPV4 is a cation channel that facilitates the

influx of Ca2+ across the plasma membrane and can be activated by various stimuli, including

heat, physical stress, and small molecules.[4] The inhibition of TRPV4 is a therapeutic strategy

being explored for conditions such as pulmonary edema associated with congestive heart

failure.[5] GSK2798745 has demonstrated efficacy in preclinical models of pulmonary edema

and has been progressed to clinical trials.

Accurate measurement of target engagement is critical in drug development to establish a

clear relationship between drug exposure, target modulation, and pharmacological response.

This document provides a detailed protocol for assessing the ex vivo target engagement of

GSK2798745 by measuring its effect on TRPV4-mediated cellular responses. The primary

method described is a whole blood-based endothelial cell impedance assay, which serves as a

functional readout of TRPV4 inhibition.

Signaling Pathway of TRPV4
TRPV4 is a non-selective cation channel that, upon activation, leads to an influx of calcium ions

(Ca2+). This increase in intracellular Ca2+ can trigger a variety of downstream signaling

events, including modulation of endothelial cell barrier function. In the context of pulmonary
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edema, TRPV4 activation in pulmonary capillary endothelial cells is thought to increase

vascular permeability. GSK2798745 acts by blocking this channel, thereby preventing the influx

of Ca2+ and subsequent downstream effects.
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Figure 1: Simplified signaling pathway of TRPV4 inhibition by GSK2798745.

Quantitative Data Summary
The potency of GSK2798745 has been determined in various assay formats. The following

table summarizes key quantitative data for GSK2798745.
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Parameter Species Assay System Value Reference

IC₅₀ Human
hTRPV4

expressing cells
1.8 nM

IC₅₀ Rat
rTRPV4

expressing cells
1.6 nM

IC₅₀ Human
FLIPR HEK

cellular assay
≤ 10 nM (Target)

Half-life Human In vivo study ~13 hours

Experimental Protocol: Ex Vivo Target Engagement
Assessment
This protocol details a human whole blood-based endothelial cell impedance assay to assess

the target engagement of GSK2798745. This functional assay measures the ability of

GSK2798745 present in ex vivo blood samples to inhibit TRPV4 agonist-induced changes in

endothelial cell barrier function, which is measured as a change in electrical impedance.

Experimental Workflow
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Sample Preparation

Impedance Assay

Data Analysis

Collect whole blood from
subjects dosed with GSK2798745

Prepare plasma from
 a portion of the blood sample

Incubate HUVECs with
subject plasma

Culture human umbilical vein
endothelial cells (HUVECs)

on impedance microelectrodes

Challenge with a
TRPV4 agonist

Measure changes in
endothelial cell impedance

Normalize impedance data

Calculate percent inhibition of
the agonist response

Correlate inhibition with
GSK2798745 plasma concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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